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Compound of Interest

Compound Name: Isopropanol

Cat. No.: B130326 Get Quote

Essential Guide to Safely Handling Isopropanol
This guide provides critical safety and logistical information for the proper handling and

disposal of isopropanol (IPA) in a laboratory setting. Adherence to these procedures is crucial

for ensuring the safety of all personnel.

Isopropanol Safety Data Overview
Understanding the quantitative safety parameters of isopropanol is the first step in safe

handling. This data is essential for risk assessment and for defining the necessary control

measures in your workspace.
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Parameter Value Source

OSHA PEL (Permissible

Exposure Limit)
400 ppm (8-hour TWA) [1][2][3]

NIOSH REL (Recommended

Exposure Limit)

400 ppm (10-hour TWA); 500

ppm (Ceiling)
[1][2]

ACGIH TLV (Threshold Limit

Value)

200 ppm (8-hour TWA); 400

ppm (STEL)
[1]

NIOSH IDLH (Immediately

Dangerous to Life or Health)
2,000 ppm [1]

Flash Point ~12°C / 53°F [4][5]

Flammable Limits in Air Lower: 2.0%; Upper: 12.7% [5]

Procedural Guide for Handling Isopropanol
Follow these step-by-step instructions to ensure safe handling from preparation to disposal.

Step 1: Preparation and Risk Assessment
Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read the SDS

for isopropanol.[6]

Ensure Adequate Ventilation: Work in a well-ventilated area.[4] For procedures with a high

risk of vapor generation, a certified laboratory chemical fume hood is required.[7]

Eliminate Ignition Sources: Isopropanol is highly flammable.[8] Keep it away from heat,

sparks, open flames, and hot surfaces.[4][6] Use only non-sparking tools and explosion-proof

electrical equipment.[1][6]

Prepare for Emergencies: Ensure that safety showers and eyewash stations are readily

accessible.[4]

Step 2: Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/1076.pdf
https://lni.wa.gov/safety-health/preventing-injuries-illnesses/hazardalerts/IsopropylAlcoholInDisinfectants.pdf
https://www.pollockadvantage2.com/documents/powerPoint/990594.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1076.pdf
https://lni.wa.gov/safety-health/preventing-injuries-illnesses/hazardalerts/IsopropylAlcoholInDisinfectants.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1076.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1076.pdf
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-and-storage-of-isopropyl-alcohol-essential-guidelines-ap
https://phoenixproductsco.com/wp-content/uploads/2015/10/Isopropyl-Alcohol-99-2670.pdf
https://phoenixproductsco.com/wp-content/uploads/2015/10/Isopropyl-Alcohol-99-2670.pdf
https://www.benchchem.com/product/b130326?utm_src=pdf-body
https://www.benchchem.com/product/b130326?utm_src=pdf-body
https://www.airgas.com/msds/001105.pdf
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-and-storage-of-isopropyl-alcohol-essential-guidelines-ap
https://zaeralab.ucr.edu/sites/default/files/2022-10/sop_i-n.pdf
https://www.benchchem.com/product/b130326?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/67-63-0-A0288217-GB-en.pdf
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-and-storage-of-isopropyl-alcohol-essential-guidelines-ap
https://www.airgas.com/msds/001105.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1076.pdf
https://www.airgas.com/msds/001105.pdf
https://www.nbinno.com/article/other-organic-chemicals/safe-handling-and-storage-of-isopropyl-alcohol-essential-guidelines-ap
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye and Face Protection: Wear indirect vented splash goggles or a face shield.[2][9]

Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are suitable for incidental

contact.[7][9] For prolonged handling, consult the glove manufacturer's resistance guide.[7]

Body Protection: A chemical-resistant or flame-retardant lab coat, long pants, and closed-toe

shoes are required.[7][9] An apron may be necessary when handling large quantities.[7]

Respiratory Protection: If ventilation is inadequate or exposure limits are likely to be

exceeded, use a NIOSH-approved respirator.[9] A respiratory protection program compliant

with OSHA's 29 CFR 1910.134 must be in place.[9]

Step 3: Safe Handling and Transfer
Grounding and Bonding: When transferring isopropanol between metal containers, ground

and bond the containers to prevent static discharge.[1][10]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[10] Do not inhale vapors.[6]

Clean Up: Wash hands thoroughly after handling.[10] Clean the work area after use to

remove any spills.[11]

Step 4: Storage Plan
Container: Store isopropanol in a tightly sealed, properly labeled container made of a

compatible material.[4][12]

Location: Keep the container in a cool, dry, well-ventilated area, away from direct sunlight

and heat sources.[4][12]

Segregation: Store isopropanol segregated from incompatible materials such as strong

oxidizers, acids, and certain reactive metals.[4][13]

Step 5: Disposal Plan
Improper disposal can lead to environmental harm and safety hazards. Isopropanol is
classified as hazardous waste.[14]
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Small Quantities (Lab Scale):

Evaporation: For very small amounts, evaporation in a designated chemical fume hood

may be an option, but check local regulations first.[15]

Dilution: If permitted by your local waste management authority, small amounts of IPA may

be diluted with a large amount of water (to a concentration of 5% or less) and poured

down the drain.[15][16] Always verify this is acceptable under local regulations.

Large Quantities:

Hazardous Waste Collection: Larger volumes of isopropanol waste must be collected in

designated, labeled, and sealed containers.[14]

Professional Disposal: Arrange for disposal through a licensed hazardous waste collection

service.[14][15] Do not pour large quantities down the drain.[14]

Operational Workflow for Isopropanol Handling
The following diagram illustrates the logical steps for safely managing isopropanol in a

laboratory environment.
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Caption: Workflow for the safe handling, storage, and disposal of Isopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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